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Compound of Interest

Compound Name: Dibutyl oxalate

Cat. No.: B166012

FOR IMMEDIATE RELEASE

This technical support center provides crucial guidance for researchers, scientists, and drug
development professionals on managing respiratory and skin irritation potentially caused by
dibutyl oxalate. The following information, presented in a question-and-answer format,
addresses specific issues that may arise during experiments and offers clear troubleshooting
protocols.

Frequently Asked Questions (FAQSs)
Q1: What is dibutyl oxalate and what are its primary hazards?

Al: Dibutyl oxalate (CAS No. 2050-60-4) is a dicarboxylic acid ester.[1][2][3][4] Its primary
hazards include causing skin irritation, the potential to trigger an allergic skin reaction, causing
serious eye damage, and causing respiratory irritation.[2][4][5]

Q2: What are the initial symptoms of dibutyl oxalate exposure?

A2: For respiratory exposure, symptoms may include coughing, shortness of breath, and
general respiratory irritation.[1] Skin contact can lead to irritation and may cause an allergic
skin reaction.[2][5] Direct contact with the eyes can cause serious damage.[2][5]

Q3: What immediate actions should be taken after accidental exposure?
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A3: In case of inhalation, move the individual to fresh air and seek medical attention if they feel
unwell.[5] If skin contact occurs, wash the affected area with plenty of soap and water.[5] For
eye contact, rinse cautiously with water for several minutes, remove contact lenses if present
and easy to do, and continue rinsing, seeking immediate medical attention.[5]

Troubleshooting Guide

Issue 1: Persistent Skin Irritation After Initial First Aid

e Question: I've washed the affected skin with soap and water, but the irritation, redness, and
itching persist. What should | do?

o Answer: If skin irritation or a rash occurs and persists, it is crucial to seek medical advice or
attention.[5] Do not apply any creams or ointments without medical guidance. Take off any
contaminated clothing and wash it before reuse.[5]

Issue 2: Respiratory Discomfort in a Ventilated Area

e Question: | am working in a well-ventilated fume hood but still experiencing mild respiratory
discomfort. What could be the cause and what steps should | take?

e Answer: Even in a ventilated area, vapors may escape if the sash is too high or if there is
turbulent airflow. Ensure the fume hood is functioning correctly and that you are working well
within its designated area. If discomfort persists, you may need to use a respirator. A risk
assessment should determine if an air-purifying respirator is appropriate.[1][5] If you feel
unwell, move to fresh air and call a poison center or doctor.[5]

Issue 3: Accidental Spill on Personal Protective Equipment (PPE)

e Question: I've spilled a small amount of dibutyl oxalate on my gloves and lab coat. What is
the correct procedure for decontamination?

o Answer: Carefully remove the contaminated gloves using the proper removal technique
(without touching the outer surface) and dispose of them as hazardous waste.[5] Remove
the contaminated lab coat, avoiding contact with your skin, and launder it before reuse.[5]
Wash your hands thoroughly with soap and water after handling the contaminated PPE.[5]
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Data Presentation

Table 1: Physical and Chemical Properties of Dibutyl Oxalate

Property

Value

Molecular Formula

C10H1804[1][5]

Molecular Weight 202.25 g/mol [5]

Appearance Clear colorless liquid with a butyl-like odor[1][2]
Boiling Point 239 - 240 °C (462 - 464 °F)[5]

Melting Point -29 °C (-20 °F)[5]

Flash Point 109 °C (228 °F) - closed cup[1]

Relative Density

0.986 g/cm3 at 25 °CJ[1]

Table 2: Hazard Identification and Precautionary Statements

Hazard Class

Precautionary Statement

GHS Classification

Codes

Skin Irritation

Category 2[5]

P264, P280, P302+P352,
P332+P313, P362[5]

Serious Eye Damage

Category 1[5]

P280, P305+P351+P338,
P310[5]

Skin Sensitization

Category 1[5]

P261, P272, P280,
P302+P352, P333+P313,
P363[5]

Respiratory Irritation

STOT SE 3[5]

P261, P271, P304+P340,
P312, P403+P233[5]

Experimental Protocols

Protocol 1: Standard Handling Procedure to Minimize Exposure
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» Engineering Controls: Always handle dibutyl oxalate in a well-ventilated area, preferably a
chemical fume hood.[1][5] Ensure that eyewash stations and safety showers are readily

accessible.[6]
o Personal Protective Equipment (PPE): Wear appropriate PPE, including:
o Eye/Face Protection: Tightly fitting safety goggles or a face shield (8-inch minimum).[5]

o Hand Protection: Handle with gloves that have been inspected prior to use. Use proper
glove removal technique to avoid skin contact.[5]

o Body Protection: Wear a lab coat or a protective suit. The type of protective equipment
must be selected according to the concentration and amount of the dangerous substance
at the specific workplace.[5]

e Hygiene Measures: Wash hands thoroughly after handling, before breaks, and at the end of
the workday.[5] Do not eat, drink, or smoke in areas where dibutyl oxalate is handled.[1]

» Storage: Store in a tightly closed container in a dry and well-ventilated place.[5]
Protocol 2: Decontamination Procedure for Minor Spills

o Evacuate and Ventilate: Ensure adequate ventilation and evacuate unnecessary personnel

from the area.[1]
o Absorb Spill: Soak up the spill with an inert absorbent material (e.g., sand, vermiculite).[1][5]

o Collect Waste: Collect the absorbed material and dispose of it as hazardous waste in a
suitable, closed container.[1][5]

o Clean Area: Clean the spill area with soap and water.

» Personal Decontamination: Remove and dispose of contaminated gloves and wash hands
thoroughly.

Visualizations
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Immediate Response
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Caption: Workflow for responding to dibutyl oxalate exposure.
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Spill Occurs
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Caption: Protocol for cleaning up minor dibutyl oxalate spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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from-dibutyl-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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